Cas no 375-73-5 (Nonafluoro-1-butanesulfonic Acid)

• Product Name: Nonafluoro-1-butanesulfonic Acid
• CAS No: 375-73-5
• MF: C₄HF₉O₃S
• MW: 300.099571943283
• MDL: MFCD01320794
• CID: 854096
• PubChem ID: 24880050
• Update Time: 2026-04-29

Nonafluoro-1-butanesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2,3,3,4,4,4-Nonafluorobutane-1-sulfonic acid
• Nonafluoro-1-butanesulfonic acid
• Nonafluorobutanesulfonic acid
• Pentyl perfluorobutanoate
• 1-Butanesulfonic acid, 1,1,2,2,3,3,4,4,4-nonafluoro-
• Nonafluorobutane-1-sulfonic acid
• 1-Perfluorobutanesulfonic acid
• Nonafluoro-1-butanes
• Nonafluorobutanesulfonic acid hydrate
• Perfluorobutane sulfonic acid
• Perfluoro-1-butanesulfonic Acid
• 1,1,2,2,3,3,4,4,4-Nonafluoro-1-butanesulfonic acid
• Eftop FBSA
• perfluorobutanesulfonic acid
• PFBS
• 1FV02N6NVO
• nonafluorobutanesulphonic acid
• 1,1,2,2,3,3,4,4,4-Nonafluorobutane-1-sulphonic acid
• 1-Butanesulfonic acid, 1,1,2
• Butanesulfonic acid, nonafluoro-
• Perfluoro-
• Nonafluoro-1-butanesulfonic Acid

• MDL： MFCD01320794
• Inchi： 1S/C4HF9O3S/c5-1(6,3(9,10)11)2(7,8)4(12,13)17(14,15)16/h(H,14,15,16)
• InChI Key： JGTNAGYHADQMCM-UHFFFAOYSA-N
• SMILES： S(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)O[H]

Computed Properties

• Exact Mass: 299.95000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 62.8

Experimental Properties

• Color/Form: Not available
• Density: 1.811 g/mL at 25 °C(lit.)
• Boiling Point: 212°C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.3230(lit.)
• Solubility: Very slightly soluble (0.9 g/l) (25 º C),
• PSA: 62.75000
• LogP: 3.38070
• Solubility: Not available

Nonafluoro-1-butanesulfonic Acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 14-22-34
• Safety Instruction： S26; S36/37/39; S45
• RTECS：EK5930000
• Hazardous Material Identification：
• HazardClass：CORROSIVE
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R14; R22; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl sulfonic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Nonafluoro-1-butanesulfonic Acid

Comprehensive Analysis of Nonafluoro-1-butanesulfonic Acid (CAS No. 375-73-5): Properties, Applications, and Industry Trends

Nonafluoro-1-butanesulfonic Acid (CAS No. 375-73-5), often abbreviated as NFBSA, is a fluorinated sulfonic acid derivative gaining attention in specialized chemical applications. This compound belongs to the perfluoroalkanesulfonic acid family, characterized by its strong acidity and thermal stability. With the increasing demand for high-performance materials in sectors like electronics, energy storage, and surface treatment, NFBSA has emerged as a critical component in advanced formulations.

The molecular structure of Nonafluoro-1-butanesulfonic Acid features a nine-carbon fluorine chain attached to a sulfonic acid group, contributing to its unique physicochemical properties. Researchers highlight its low nucleophilicity and high dielectric constant, making it valuable for electrolyte formulations and catalyst systems. Recent studies published in journals like ACS Applied Materials & Interfaces explore its potential in next-generation battery technologies, aligning with global trends toward sustainable energy solutions.

From an industrial perspective, NFBSA demonstrates exceptional compatibility with fluoropolymer matrices. Manufacturers utilize it as a surface modification agent to enhance water/oil repellency in textiles and membranes. The compound's environmental persistence has prompted innovations in green chemistry alternatives, addressing concerns raised in the UNEP's 2023 Global Chemicals Outlook. This dual focus on performance and sustainability positions 375-73-5 as a compound of significant research interest.

Analytical techniques for Nonafluoro-1-butanesulfonic Acid characterization include NMR spectroscopy (particularly ¹⁹F-NMR) and mass spectrometry. The compound's purity standards are strictly monitored, with HPLC methods achieving detection limits below 0.1 ppm. Quality control protocols for CAS 375-73-5 follow ISO 9001 guidelines, ensuring batch-to-batch consistency for industrial users.

Emerging applications leverage NFBSA's proton-conducting properties in fuel cell membranes and ion-exchange materials. A 2024 Nature Materials study demonstrated its effectiveness in reducing overpotential in electrochemical devices. These developments correlate with growing searches for "fluorinated sulfonic acids in clean energy" (+320% YoY) and "high-temperature stable electrolytes" (+180% YoY) across academic databases.

Handling Nonafluoro-1-butanesulfonic Acid requires specialized knowledge of fluorochemical behavior. While not classified as hazardous under standard protocols, proper storage in PTFE-lined containers at controlled temperatures is recommended. Material compatibility studies show excellent resistance to most organic solvents, though reactivity with strong bases warrants caution during formulation processes.

The global market for 375-73-5 derivatives is projected to grow at 6.8% CAGR through 2030, driven by demand from Asia-Pacific electronics manufacturers. Regulatory frameworks like EU REACH and US TSCA have established testing requirements for long-chain perfluoro substances, influencing R&D directions toward shorter-chain alternatives with similar performance profiles.

Recent patent filings (2022-2024) reveal novel applications of NFBSA in semiconductor lithography and anti-fog coatings. Its ability to modify surface energy at nanoscale levels makes it particularly valuable in microelectronics fabrication. Industry forums frequently discuss optimization of synthesis routes to improve yield while reducing perfluorinated byproducts.

Academic interest in CAS 375-73-5 spans multiple disciplines. The compound's role in superacid chemistry continues to inspire theoretical studies, with computational chemistry models providing insights into its exceptional proton-donating capacity. Collaborative research between material scientists and chemical engineers is advancing understanding of structure-activity relationships in this compound class.

For researchers investigating Nonafluoro-1-butanesulfonic Acid, key reference materials include the CRC Handbook of Fluorinated Compounds and ACS Symposium Series on Fluorine Chemistry. Standard analytical protocols are documented in ASTM methods D7358-21 (fluorochemical analysis) and E2224-23 (sulfonic acid characterization). These resources address common queries about quantification techniques and interference mitigation.

Future developments may focus on NFBSA derivatives with tailored properties for specific applications. Hybrid materials incorporating this compound show promise in smart coatings and responsive membranes, responding to temperature or pH changes. The compound's versatility ensures its continued relevance as industries evolve toward more sophisticated material requirements.